BENGHE Foundational & Exploratory

Check Availability & Pricing

Carpetimycin C: A Technical Guide to its
Biological Origin and Natural Source

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carpetimycin C

Cat. No.: B1218986

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carpetimycin C is a member of the carbapenem class of B-lactam antibiotics, a group of
potent broad-spectrum antibacterial agents. Like other carbapenems, it exhibits strong activity
against a wide range of Gram-positive and Gram-negative bacteria. This technical guide
provides a comprehensive overview of the biological origin, natural source, and available data
on Carpetimycin C, intended to support research and development efforts in the field of novel
antibiotics.

Biological Origin and Natural Source

Carpetimycin C is a secondary metabolite produced by actinomycetes, specifically strains of
the genus Streptomyces. The primary identified natural sources of Carpetimycin C are:

o Streptomyces sp. KC-6643: This strain was the original source from which Carpetimycin C
and D were first isolated.[1] It is also known to produce Carpetimycins A and B.[1]

o Streptomyces griseus subsp. cryophilus: This subspecies is another known producer of
Carpetimycins.[2]

These soil-dwelling bacteria synthesize Carpetimycin C through a complex biosynthetic
pathway, which is believed to be similar to that of other carbapenem antibiotics.
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Quantitative Data

While specific quantitative data for the fermentation yield and purification of Carpetimycin C is
not readily available in the public domain, data on its physico-chemical properties and the
bioactivity of the closely related Carpetimycin A provide valuable insights.

Table 1: Physico-chemical Properties of Carpetimycins C and D[1]

Property Carpetimycin C Carpetimycin D
Molecular Formula C14H20N207S C14H20N2010S2
Molecular Weight 360 440

UV Amax (Hz20) 298 nm 298 nm
Appearance Amorphous powder Amorphous powder
Solubility Soluble in water Soluble in water

Table 2: Minimum Inhibitory Concentrations (MIC) of Carpetimycin A[3][4]

Bacterial Strain MIC (pg/mL)
Escherichia coli (clinical isolates) 0.39
Klebsiella sp. (clinical isolates) 0.39
Proteus sp. (clinical isolates) 1.56
Staphylococcus aureus (clinical isolates) 1.56
Enterobacter sp. (clinical isolates) 3.13
Citrobacter sp. (clinical isolates) 3.13

Note: The inhibitory concentration of Carpetimycin A required to inhibit more than 90% of
clinical isolates is presented.[3][4]

Experimental Protocols
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The following are detailed methodologies for the fermentation, isolation, and purification of
Carpetimycin C, based on established protocols for carbapenem production from
Streptomyces species.

Fermentation Protocol

This protocol describes the submerged fermentation of Streptomyces sp. KC-6643 for the
production of Carpetimycin C.

e Inoculum Preparation:

o Prepare a seed culture by inoculating a loopful of Streptomyces sp. KC-6643 spores or
mycelia into a 250 mL flask containing 50 mL of a suitable seed medium (e.g., Tryptic Soy
Broth).

o Incubate the flask at 28°C on a rotary shaker at 200 rpm for 48-72 hours until a dense
culture is obtained.[5]

e Production Fermentation:

o Aseptically transfer the seed culture (5-10% v/v) into a production fermenter containing a
sterile production medium. A typical production medium for carbapenem biosynthesis
includes a carbon source (e.g., glucose, glycerol), a nitrogen source (e.g., peptone, yeast
extract), and mineral salts.

o Maintain the fermentation at 28°C with controlled aeration and agitation for 5-7 days.[6]
The pH of the medium should be monitored and maintained within the optimal range for
antibiotic production (typically pH 6.5-7.5).

Isolation and Purification Protocol

This protocol outlines the steps for extracting and purifying Carpetimycin C from the
fermentation broth.

e Cell Removal:

o After the fermentation is complete, harvest the broth and remove the mycelia by
centrifugation or filtration.
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¢ Initial Extraction:

o The clarified fermentation broth is subjected to adsorption chromatography using a non-
ionic porous resin (e.g., Amberlite XAD).

o After washing the resin to remove impurities, the adsorbed Carpetimycins are eluted with
an organic solvent such as aqueous acetone or methanol.

e lon-Exchange Chromatography:

o The eluate is concentrated under reduced pressure and then subjected to ion-exchange
chromatography on a column of anion-exchange resin (e.g., DEAE-cellulose).

o Asalt gradient (e.g., NaCl or NH4Cl) is used to elute the bound compounds. Fractions are

collected and assayed for activity.
o Gel Filtration Chromatography:

o Active fractions from the ion-exchange step are pooled, concentrated, and further purified
by gel filtration chromatography (e.g., Sephadex G-10) to separate compounds based on
size.

e High-Performance Liquid Chromatography (HPLC):

o The final purification of Carpetimycin C is achieved by preparative reverse-phase HPLC.

[7]

o A C18 column is typically used with a mobile phase consisting of a gradient of acetonitrile
in a suitable buffer (e.g., phosphate buffer).

o Fractions containing pure Carpetimycin C are collected, pooled, and lyophilized to obtain
the final product as a powder.

Mandatory Visualizations
Putative Biosynthetic Pathway of Carpetimycin C
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Since the specific biosynthetic pathway for Carpetimycin C has not been fully elucidated, the
following diagram presents a putative pathway based on the known biosynthesis of other
carbapenems, such as thienamycin, in Streptomyces. The pathway starts from primary
metabolites and involves a series of enzymatic reactions to construct the characteristic
carbapenem core and append the side chains.
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Caption: A putative biosynthetic pathway for Carpetimycin C.

Experimental Workflow for Carpetimycin C Production
and Isolation

The following diagram illustrates the overall workflow from the fermentation of the producing
microorganism to the final purified product.
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Caption: Workflow for Carpetimycin C production and isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carpetimycin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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